Cas no 610760-35-5 (8-methyl-3-(4-methyl-1,3-thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-chlorobenzoate)

• Product Name: 8-methyl-3-(4-methyl-1,3-thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-chlorobenzoate
• CAS No: 610760-35-5
• MF: C₂₁H₁₄ClNO₄S
• MW: 411.858163356781
• CID: 5554187
• Update Time: 2025-06-08

8-methyl-3-(4-methyl-1,3-thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• [8-methyl-3-(4-methyl-1,3-thiazol-2-yl)-4-oxochromen-7-yl] 2-chlorobenzoate
• Benzoic acid, 2-chloro-, 8-methyl-3-(4-methyl-2-thiazolyl)-4-oxo-4H-1-benzopyran-7-yl ester
• 8-methyl-3-(4-methyl-1,3-thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-chlorobenzoate

• Inchi： 1S/C21H14ClNO4S/c1-11-10-28-20(23-11)15-9-26-19-12(2)17(8-7-14(19)18(15)24)27-21(25)13-5-3-4-6-16(13)22/h3-10H,1-2H3
• InChI Key： ADUAVFMZNZNLDH-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1C)OC=C(C1=NC(C)=CS1)C2=O)(=O)C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 8-methyl-3-(4-methyl-1,3-thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-chlorobenzoate

Research Briefing on 8-methyl-3-(4-methyl-1,3-thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-chlorobenzoate (CAS: 610760-35-5)

The compound 8-methyl-3-(4-methyl-1,3-thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-chlorobenzoate (CAS: 610760-35-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a chromen-4-one core with a 4-methyl-1,3-thiazol-2-yl moiety and a 2-chlorobenzoate ester. This combination of functional groups is believed to contribute to its biological activity, particularly in the context of kinase inhibition. Preliminary in vitro assays have demonstrated promising activity against a range of kinases, suggesting potential applications in oncology and inflammatory diseases.

The synthesis of 8-methyl-3-(4-methyl-1,3-thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-chlorobenzoate has been optimized in recent work, with improvements in yield and purity. Key steps include the condensation of 2-hydroxy-4-methylacetophenone with 4-methylthiazole-2-carbaldehyde, followed by esterification with 2-chlorobenzoyl chloride. These advancements have facilitated further pharmacological evaluation of the compound.

In terms of biological activity, recent studies have explored the compound's mechanism of action. It has been shown to selectively inhibit certain protein kinases involved in cell proliferation and inflammation. Molecular docking studies suggest that the compound binds to the ATP-binding site of these kinases, with the 2-chlorobenzoate group playing a critical role in stabilizing the interaction. These findings provide a structural basis for the design of more potent derivatives.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. While it exhibits good in vitro stability, challenges remain in terms of oral bioavailability and metabolic clearance. Current research is focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, 8-methyl-3-(4-methyl-1,3-thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-chlorobenzoate represents a promising scaffold for the development of novel kinase inhibitors. Ongoing research is expected to further elucidate its therapeutic potential and optimize its pharmacological profile. This compound exemplifies the intersection of chemical synthesis and biological evaluation in modern drug discovery.